Cas no 583-58-4 (3,4-Lutidine)

3,4-Lutidine Properties

Names and Identifiers

• 3,4-Dimethylpyridine
• 3,4-Lutidine
• 3,4-Dimethyl-pyridin
• 3,4-dimethyl-pyridine
• 3,4-Lutidin
• EINECS 209-511-5
• Pyridine,3,4-dimethyl
• 3,4-Lutidine(8CI)
• NSC 4675
• +Expand

• MDL： MFCD00006403
• InChIKey： NURQLCJSMXZBPC-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9N/c1-6-3-4-8-5-7(6)2/h3-5H,1-2H3
• SMILES： CC1=CC=NC=C1C
• BRN： 106583

Computed Properties

• Exact Mass: 107.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Heavy Atom Count: 8
• Complexity: 70.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.69840
• PSA: 12.89000
• Refractive Index: n20/D 1.511(lit.)
  n20/D 1.512-1.514
• Water Partition Coefficient: 52 g/L (20 ºC)
• Boiling Point: 179°C
• Melting Point: -6°C(lit.)
• Flash Point: 53 ºC
• Sensitiveness: Hygroscopic
• pka: 6.46(at 25℃)
• Density: 0.954 g/mL at 25 °C(lit.)

3,4-Lutidine Security Information

• Symbol: GHS06
• RTECS：OK9800000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S16-S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R20/22; R24; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2929 6.1/PG 2
• Hazard Statement： H227-H302-H310-H315-H319
• Warning Statement： P210-P262-P264-P270-P280-P301+P312+P330-P302+P352+P310+P361+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： R10;R20/22;R24;R36/37/38
• TSCA：Yes
• HazardClass：6.1

3,4-Lutidine Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%